(4Z)-4-{[(2-hydroxy-1H-benzimidazol-6-yl)amino]methylene}-5-methyl-2-(3-methylphenyl)-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C19H17N5O2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 5-[[5-methyl-2-(3-methylphenyl)-3-oxo-1H-pyrazol-4-yl]methylideneamino]-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C19H17N5O2/c1-11-4-3-5-14(8-11)24-18(25)15(12(2)23-24)10-20-13-6-7-16-17(9-13)22-19(26)21-16/h3-10,23H,1-2H3,(H2,21,22,26)
• InChI Key: YKFLKXJXBLUMTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C(=C(N2)C)C=NC3=CC4=C(C=C3)NC(=O)N4

Description

(4Z)-4-{[(2-HYDROXY-1H-1,3-BENZODIAZOL-6-YL)AMINO]METHYLIDENE}-3-METHYL-1-(3-METHYLPHENYL)-4,5-DIHYDRO-1H-PYRAZOL-5-ONE is a complex organic compound with a unique structure that includes a benzodiazole moiety, a pyrazolone ring, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4Z)-4-{[(2-HYDROXY-1H-1,3-BENZODIAZOL-6-YL)AMINO]METHYLIDENE}-3-METHYL-1-(3-METHYLPHENYL)-4,5-DIHYDRO-1H-PYRAZOL-5-ONE typically involves multi-step organic reactionsThe reaction conditions usually require specific catalysts, solvents, and temperature control to ensure the desired product yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors with continuous monitoring of reaction parameters. The use of automated systems for temperature and pressure control, as well as advanced purification techniques, ensures the consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

(4Z)-4-{[(2-HYDROXY-1H-1,3-BENZODIAZOL-6-YL)AMINO]METHYLIDENE}-3-METHYL-1-(3-METHYLPHENYL)-4,5-DIHYDRO-1H-PYRAZOL-5-ONE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reducing agents used.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions often involve controlled temperatures, specific solvents, and catalysts to drive the reactions efficiently .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of substituted derivatives .

Scientific Research Applications

(4Z)-4-{[(2-HYDROXY-1H-1,3-BENZODIAZOL-6-YL)AMINO]METHYLIDENE}-3-METHYL-1-(3-METHYLPHENYL)-4,5-DIHYDRO-1H-PYRAZOL-5-ONE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (4Z)-4-{[(2-HYDROXY-1H-1,3-BENZODIAZOL-6-YL)AMINO]METHYLIDENE}-3-METHYL-1-(3-METHYLPHENYL)-4,5-DIHYDRO-1H-PYRAZOL-5-ONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system involved .

Comparison with Similar Compounds

Similar Compounds

4,5-Dihydroxy-1,3-benzenedisulfonic acid: An antioxidant compound with similar structural features.

Dichloroaniline: A compound with a similar aromatic ring structure but different functional groups.

Uniqueness

What sets (4Z)-4-{[(2-HYDROXY-1H-1,3-BENZODIAZOL-6-YL)AMINO]METHYLIDENE}-3-METHYL-1-(3-METHYLPHENYL)-4,5-DIHYDRO-1H-PYRAZOL-5-ONE apart is its unique combination of functional groups and structural motifs, which confer specific chemical reactivity and potential biological activities not found in similar compounds .